3-Bromopyridine-2-carbonitrile

Specification

• CAS No.: 55758-02-6
• Molecular Formula: C6H3BrN2
• Molecular Weight: 183.01 g/mol
• IUPAC Name: 3-bromopyridine-2-carbonitrile
• Standard InChI: InChI=1S/C6H3BrN2/c7-5-2-1-3-9-6(5)4-8/h1-3H
• Standard InChI Key: HCOPIUVJCIZALB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C#N)Br

Introduction

3-Bromo-2-cyanopyridine is a chemical compound with the molecular formula $C_6H_3BrN_2$
and a molecular weight of 183.01 g/mol. It is classified under the category of pyridine derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The compound is also recognized by its CAS number 55758-02-6 and various synonyms, including 3-bromopicolinonitrile and 2-cyano-3-bromopyridine.

Synthesis and Reactions

3-Bromo-2-cyanopyridine can be synthesized through various methods, often involving the bromination of pyridine derivatives followed by cyanation. Its reactivity allows it to participate in multiple chemical reactions, particularly those involving nucleophilic substitution.

Recent studies have highlighted its utility in bioconjugation reactions, particularly with cysteine residues in peptides. The compound's electron-withdrawing bromine atom enhances its reactivity towards nucleophiles, making it a valuable reagent in organic synthesis.

Applications

The applications of 3-Bromo-2-cyanopyridine span several fields:

• Pharmaceuticals: It serves as an intermediate in the synthesis of various pharmaceutical agents, especially those targeting neurological disorders.

• Agrochemicals: The compound is utilized in developing herbicides and pesticides, enhancing crop protection products.

• Material Science: Research into organic semiconductors has shown that this compound can be a building block for advanced materials due to its unique electronic properties.

• Organic Chemistry Research: It is a valuable reagent for constructing complex molecular architectures in both academic and industrial settings.

• Fluorescent Probes: Investigations are ongoing regarding its potential use in biological imaging applications.

Safety and Handling

3-Bromo-2-cyanopyridine poses certain health hazards and should be handled with care:

• Toxicity: Harmful if swallowed; causes skin irritation; may cause serious eye irritation; respiratory irritant.

• Precautions: Use appropriate personal protective equipment (PPE), including gloves and goggles. Work in a well-ventilated area or fume hood.